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Compound of Interest

Compound Name: Ac4GlcNAlk

Cat. No.: B11827141 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Ac4GlcNAlk (N-(4-pentynoyl)-glucosamine tetraacylated), a key reagent in metabolic

glycoengineering and chemical biology. Adherence to these protocols will minimize risk and

ensure the integrity of your experiments.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Ac4GlcNAlk, a comprehensive approach to personal protection is critical. The

following table summarizes the required PPE and engineering controls to mitigate potential

hazards.
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Equipment Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

To prevent skin contact with

the compound.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Skin and Body Protection Laboratory coat
To prevent contamination of

personal clothing.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation. Use a NIOSH-

approved respirator if dusts are

generated and ventilation is

inadequate.

To prevent inhalation of

airborne particles.

Engineering Controls

Use in a well-ventilated area,

preferably a chemical fume

hood.

To minimize inhalation

exposure.

Operational and Disposal Plans: A Step-by-Step
Guide
Proper handling and disposal of Ac4GlcNAlk are crucial for laboratory safety and

environmental responsibility. Follow this procedural guidance for all stages of use.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a dry, well-ventilated place at -20°C.[1][2]

Handling and Use:

Before use, allow the container to warm to room temperature to prevent moisture

condensation.
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Handle the compound in a chemical fume hood to avoid inhalation of any dust.

Wear the appropriate personal protective equipment as outlined in the table above.

Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.

Do not eat, drink, or smoke in the laboratory.

Disposal:

Dispose of unused Ac4GlcNAlk and any contaminated materials in accordance with local,

state, and federal regulations.

Do not dispose of the compound down the drain or into the environment.

Experimental Workflow for Safe Handling
To provide a clear visual guide for the safe handling of Ac4GlcNAlk, the following workflow

diagram outlines the key steps from preparation to disposal.
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Caption: Workflow for the safe handling of Ac4GlcNAlk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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